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Compound of Interest

Compound Name: DM-4103

CAS No.: 1346599-56-1

Cat. No.: B584659

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, operation, and

disposal of DM-4103, a metabolite of the vasopressin V2-receptor antagonist, Tolvaptan. Given

that a specific Safety Data Sheet (SDS) for DM-4103 (CAS No. 1346599-56-1) is not readily

available, this guidance is based on the safety information for the parent compound, Tolvaptan,

and supplemented with available data on DM-4103. It is imperative to handle this compound

with care in a laboratory setting.

I. Compound Identification and Hazards
DM-4103 is identified as a significant metabolite of Tolvaptan. While specific hazard

classifications for DM-4103 are not established, the parent compound, Tolvaptan, is classified

with the following hazards:

Acute toxicity, oral (Category 4)[1]

Skin corrosion/irritation (Category 2)[1]
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Serious eye damage/eye irritation (Category 2A)[1]

Suspected of damaging fertility or the unborn child (Category 2)[2]

May cause respiratory irritation (Category 3)[1]

It is prudent to assume that DM-4103 may exhibit similar hazardous properties.

II. Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to ensure personnel safety.

Equipment Specification Purpose

Hand Protection
Chemical-impermeable gloves

(e.g., Butyl rubber)
To prevent skin contact.

Eye Protection
Safety glasses with side-

shields or goggles
To protect eyes from splashes.

Skin and Body Laboratory coat, long-sleeved To prevent skin contamination.

Respiratory

Use in a well-ventilated area. If

dust or aerosols may be

generated, a NIOSH-approved

respirator is recommended.

To prevent inhalation of

airborne particles.

III. Safe Handling and Storage
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring a safe laboratory environment.

Handling:

Handle in a well-ventilated place, such as a chemical fume hood.[2]

Avoid contact with skin, eyes, and clothing.[3]

Avoid the formation of dust and aerosols.[2]
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Do not eat, drink, or smoke in the handling area.[2]

Wash hands thoroughly after handling.[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Keep away from incompatible materials such as strong oxidizing agents.[4]

Store locked up.[2]

IV. Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1]

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

Spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with inert material (e.g., sand,

vermiculite) and place it in a sealed container for

disposal. Ventilate the area and wash the spill

site after material pickup is complete.
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V. Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Unused Material: Dispose of as hazardous waste. Contact a licensed professional waste

disposal service.

Contaminated Materials: Any materials that have come into contact with DM-4103, including

PPE and spill cleanup materials, should be treated as hazardous waste and disposed of

accordingly.

Containers: Empty containers may retain product residue and should be disposed of as

hazardous waste.

It is inappropriate to dispose of this compound by flushing it down the toilet or discarding it in

the regular trash.[5]

Visual Guidance: Operational Workflow and
Emergency Response
To further clarify the procedural steps for handling DM-4103, the following diagrams illustrate

the standard operational workflow and the emergency response plan for a spill.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (Tolvaptan)

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Weigh/Measure DM-4103

Perform Experimental Procedure

Decontaminate Workspace

Dispose of Waste Properly

Doff and Dispose of PPE

Wash Hands Thoroughly
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Caption: Standard operational workflow for handling DM-4103.
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DM-4103 Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Don Appropriate Emergency PPE

Contain Spill with Absorbent Material

Collect and Place in Sealed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Complete Incident Report
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Caption: Emergency response plan for a DM-4103 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. chemicalbook.com [chemicalbook.com]

3. aksci.com [aksci.com]

4. lupin.com [lupin.com]

5. Tolvaptan | C26H25ClN2O3 | CID 216237 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
DM-4103]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584659/docs#essential-safety-and-logistical-
information-for-handling-dm-4103]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b584659?utm_src=pdf-custom-synthesis#bc-rfq
https://file.medchemexpress.com/batch_PDF/HY-17000/Tolvaptan-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/tolvaptan.pdf
https://aksci.com/sds/B720_SDS.pdf
https://www.lupin.com/US/cms/uploads/SDS_Tolvaptan_Tablets_Jan_2025_ccc1ebeb0e.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tolvaptan
https://www.benchchem.com/product/b584659/docs#essential-safety-and-logistical-information-for-handling-dm-4103
https://www.benchchem.com/product/b584659/docs#essential-safety-and-logistical-information-for-handling-dm-4103
https://www.benchchem.com/product/b584659/docs#essential-safety-and-logistical-information-for-handling-dm-4103
https://www.benchchem.com/product/b584659/docs#essential-safety-and-logistical-information-for-handling-dm-4103
https://www.benchchem.com/product/b584659?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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